Cas no 6275-32-7 ((2Z,6E)-2,6-bis(4-methoxyphenyl)methylidenecyclohexan-1-one)

• Product Name: (2Z,6E)-2,6-bis(4-methoxyphenyl)methylidenecyclohexan-1-one
• CAS No: 6275-32-7
• MF: C₂₂H₂₂O₃
• MW: 334.408286571503
• CID: 503085
• PubChem ID: 1550699
• Update Time: 2025-06-09

(2Z,6E)-2,6-bis(4-methoxyphenyl)methylidenecyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,2,6-bis[(4-methoxyphenyl)methylene]-
• 2,6-bis(4-methoxybenzylidene)cyclohexan-1-one
• 2,6-bis[(4-methoxyphenyl)methylidene]cyclohexan-1-one
• AURORA 3483
• (2E,6E)-2,6-bis(4-methoxybenzylidene)cyclohexanone
• 1,3-Bis(4-methoxybenzylidene)cyclohexane-2-one
• 2,6-Bis(p-methoxybenzylidene)cyclohexanone
• 2,6-Bis[(4-methoxyphenyl)methylene]cyclohexanone
• 2,6-bis[(E)-(4-methoxyphenyl)methylidene]cyclohexanone
• 2,6-di(p-methoxybenzylidene)cyclohexanone
• Cyclohexanone, 2,6-bis(p-methoxybenzylidene)-
• Einecs 228-469-9
• (2Z,6E)-2,6-bis(4-methoxyphenyl)methylidenecyclohexan-1-one
• SCHEMBL17693074
• VS-08698
• CCG-244216
• (2E,6E)-2,6-bis[(4-methoxyphenyl)methylidene]cyclohexan-1-one
• AE-641/01673062
• BDBM50264833
• CHEMBL482410
• 6275-32-7
• NSC-33427
• 2,6-Bis(4-methoxybenzylidene)cyclohexanone
• (2e,6e)-2,6-bis-[(4-methoxyphenyl)methylidene]cyclohexan-1-one
• AKOS000576140
• (2E,6E)-2,6-Bis(4-methoxybenzylidene)cyclohexanone #
• 2,6-Bis-(4-methoxy-benzylidene)-cyclohexanone
• NSC-622705
• NSC622705
• ZYMUNTZVOUBQAI-JSAVKQRWSA-N
• NSC33427

• Inchi： 1S/C22H22O3/c1-24-20-10-6-16(7-11-20)14-18-4-3-5-19(22(18)23)15-17-8-12-21(25-2)13-9-17/h6-15H,3-5H2,1-2H3/b18-14+,19-15+
• InChI Key： ZYMUNTZVOUBQAI-JSAVKQRWSA-N
• SMILES： O=C1/C(=C/C2C=CC(=CC=2)OC)/CCC/C/1=C\C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 334.15696
• Monoisotopic Mass: 334.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 4.92380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids

Additional information on (2Z,6E)-2,6-bis(4-methoxyphenyl)methylidenecyclohexan-1-one

Chemical Profile of (2Z,6E)-2,6-bis(4-methoxyphenyl)methylidenecyclohexan-1-one (CAS No. 6275-32-7)

(2Z,6E)-2,6-bis(4-methoxyphenyl)methylidenecyclohexan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 6275-32-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in synthetic chemistry and as a building block for more complex molecular architectures.

The structural motif of (2Z,6E)-2,6-bis(4-methoxyphenyl)methylidenecyclohexan-1-one consists of a cyclohexanone core substituted with two 4-methoxyphenyl groups at the 2 and 6 positions, connected by a methyleneidene bridge. This configuration imparts distinct electronic and steric properties to the molecule, making it a versatile intermediate in various chemical transformations.

In recent years, the compound has been explored in the development of novel pharmacophores. The presence of the 4-methoxyphenyl substituents suggests potential interactions with biological targets due to their hydrophobic and aromatic nature. These features are often exploited in drug design to enhance binding affinity and metabolic stability.

One of the most compelling aspects of (2Z,6E)-2,6-bis(4-methoxyphenyl)methylidenecyclohexan-1-one is its utility in constructing chiral molecules. The cyclohexanone ring can exist in either the cis or trans configuration, but the (2Z,6E) designation specifically refers to the E-configured double bonds, which can influence the molecule's stereochemical properties. Such stereochemical control is crucial in pharmaceuticals, where enantiomeric purity can significantly impact efficacy and safety.

Recent studies have demonstrated the compound's role in catalytic processes. The methyleneidene bridge can act as a ligand in transition metal-catalyzed reactions, facilitating various transformations such as cross-coupling reactions and cyclizations. These reactions are fundamental in synthesizing complex organic molecules and have broad applications in both academic research and industrial settings.

The 4-methoxyphenyl groups also contribute to the molecule's solubility and reactivity profile. Methoxy groups are known to enhance solubility in polar solvents while maintaining stability under various reaction conditions. This balance makes (2Z,6E)-2,6-bis(4-methoxyphenyl)methylidenecyclohexan-1-one a valuable candidate for further derivatization and functionalization.

In the context of medicinal chemistry, the structural features of this compound align well with current trends toward biologically active molecules. The combination of aromatic rings and a rigid cyclic backbone provides a scaffold that can be modified to target specific biological pathways. For instance, modifications at the methoxy group positions could lead to compounds with enhanced receptor binding or altered pharmacokinetic profiles.

The synthesis of (2Z,6E)-2,6-bis(4-methoxyphenyl)methylidenecyclohexan-1-one involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include condensation reactions followed by cyclization processes. These synthetic strategies not only produce the target compound but also generate insights into more general methodologies for constructing related molecules.

From a computational chemistry perspective, modeling studies on this compound have provided valuable insights into its electronic structure and reactivity. Density functional theory (DFT) calculations have been particularly useful in predicting optimal reaction pathways and understanding stereoelectronic effects. Such computational approaches are increasingly integral to modern drug discovery pipelines.

The potential applications of (2Z,6E)-2,6-bis(4-methoxyphenyl)methylidenecyclohexan-1-one extend beyond pharmaceuticals into materials science. Its unique structural features make it a candidate for developing advanced materials with tailored properties. For example, derivatives of this compound could be explored as precursors for liquid crystals or organic semiconductors.

In conclusion, (CAS No. 6275-32-7) represents a fascinating molecule with diverse applications in chemistry and biology. Its structural complexity and functional versatility position it as a valuable tool for researchers aiming to develop novel therapeutics or advanced materials. As synthetic methodologies continue to evolve, compounds like this will undoubtedly play an increasingly important role in scientific innovation.